8-cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-cyclopentyl-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H27N5O2/c1-15-16(2)28-19-20(24-22(28)27(15)18-11-7-8-12-18)25(3)23(30)26(21(19)29)14-13-17-9-5-4-6-10-17/h4-6,9-10,18H,7-8,11-14H2,1-3H3
• InChI Key: VEWAURDLERIOBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CCC5=CC=CC=C5)C)C
• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol

Description

8-cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H27N5O2 and its molecular weight is 405.502. The purity is usually 95%.
BenchChem offers high-quality 8-cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

Research has shown the synthesis and properties of mesoionic purinone analogs, including imidazo[2,1-f]purine derivatives, highlighting their chemical synthesis pathways and the reactions they undergo. For instance, studies on mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, revealed their predominant tautomeric forms and their ability to undergo hydrolytic ring-opening reactions, suggesting a foundational understanding of the chemistry of similar compounds (Coburn & Taylor, 1982).

Biological Evaluation as Antidepressant Agents

Derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been synthesized and evaluated for their potential as antidepressant agents. For example, a study involving the synthesis of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives showed significant serotonin receptor affinity and phosphodiesterase inhibitor activity, indicating their potential use in treating depression and anxiety (Zagórska et al., 2016).

Pharmacological Evaluation

Further pharmacological evaluations have demonstrated the potential of imidazo[2,1-f]purine-2,4-dione derivatives in exhibiting anxiolytic-like and antidepressant-like activities. These compounds have been shown to act as potent serotonin receptor ligands in preclinical studies, providing a basis for their potential therapeutic applications (Zagórska et al., 2009).

Interaction with DNA

Research into the interaction of imidazo[2,1-f]purine derivatives with DNA has yielded compounds designed for targeting specific sites within DNA, such as abasic sites. This suggests applications in therapeutic interventions and molecular biology research, where precise DNA modifications are required (Belmont et al., 1999).

Mechanism of Action

Target of Action

The primary target of 8-cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is the adenosine A1 receptor . This receptor plays a crucial role in inhibiting adenylate cyclase activity and participating in the suppression of neurotransmitter release through its action on certain protein kinases .

Mode of Action

8-Cyclopentyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione acts as a selective antagonist at the adenosine A1 receptor . It binds to the receptor and blocks its activation by adenosine, preventing the downstream effects of receptor activation .

Pharmacokinetics

The compound’s solubility in dmso suggests it may have good bioavailability